Levofloxacin Q-Acid

Description

Levofloxacin Q-acid is a chemical compound with the CAS Registry Number 100986-89-8 . It is also known under other names, such as Levofloxacin carboxylic acid, and (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid . The molecular formula for Levofloxacin Q-acid is C13H9F2NO4, and it has a molecular weight of 281.21 . It has a melting point greater than 280°C (decomposes) . It is a fluorinated quinolone carboxylic acid .

Levofloxacin Q-acid is an intermediate in the synthesis of Levofloxacin, a broad-spectrum antibiotic . Levofloxacin is used to treat bacterial infections, including pneumonia and urinary tract infections . Levofloxacin functions by inhibiting DNA gyrase and topoisomerase IV, which are bacterial enzymes .

A similar chemical compound is Ofloxacin, a broad-spectrum antibiotic, of which Levofloxacin is the left-handed isomer . Like Levofloxacin, Ofloxacin is also a fluorinated quinolone carboxylic acid .

• CAS No.: 100986-89-8
• Product Name: Levofloxacin Q-Acid
• Molecular Formula: C13H9F2NO4
• Molecular Weight: 281.21 g/mol
• IUPAC Name: (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• Standard InChI: InChI=1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m0/s1
• Standard InChIKey: NVKWWNNJFKZNJO-YFKPBYRVSA-N
• SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
• Canonical SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
• Appearance: White Solid to Pale Yellow Solid
• Purity: > 95%
• Synonyms: Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity); (3S)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; Levofloxacin Q-Acid; USP Levofloxacin Related Compound B
• PubChem Compound: 688333
• Last Modified: Aug 15 2023